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Compound of Interest

Compound Name: 4-Amino-2,5-dichlorophenol

Cat. No.: B1313016 Get Quote

An In-depth Technical Guide to 4-Amino-2,5-dichlorophenol

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-Amino-2,5-dichlorophenol, tailored for researchers, scientists, and

professionals in drug development.

General and Chemical Properties
4-Amino-2,5-dichlorophenol, with the CAS number 50392-39-7, is a dichlorinated

aminophenol derivative.[1][2] Its chemical structure consists of a phenol ring substituted with an

amino group and two chlorine atoms.

Property Value Reference

CAS Number 50392-39-7 [1][2][3][4]

Molecular Formula C6H5Cl2NO [1][2][4][5]

Synonyms 2,5-Dichloro-4-aminophenol [1]

Appearance
Bright yellow solid; Yellow

crystalline solid
[2][5]

SMILES NC1=CC(=C(C=C1Cl)O)Cl [5]

InChIKey
RVLKXVCJBJCTCE-

UHFFFAOYSA-N
[4]
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Physicochemical Data
The following tables summarize the key quantitative physical and computed properties of 4-
Amino-2,5-dichlorophenol.

Table 1: Physical Properties

Property Value Reference

Molecular Weight 178.02 g/mol [1][2]

Exact Mass 176.974823 g/mol [1]

Melting Point 178-179 °C [1][2]

Boiling Point 296 °C [1][2]

Flash Point 133 °C [1][2]

Density 1.6±0.1 g/cm³ [1]

Refractive Index 1.661 [1][2]

Vapor Pressure 0.001 mmHg at 25°C [2]

Solubility

Insoluble in water; Soluble in

organic solvents like alcohol,

ether, and acetic acid.

[2]

pKa 7.81±0.23 (Predicted) [2]

Table 2: Computed Properties
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Property Value Reference

XLogP3 2.4 [1][4]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Topological Polar Surface Area 46.2 Å² [1]

Heavy Atom Count 10 [1]

Complexity 122 [1][4]

Synthesis and Experimental Protocols
A common method for the preparation of 4-Amino-2,5-dichlorophenol involves the

demethylation of 2,5-dichloro-4-aminoanisole.

Experimental Protocol: Synthesis from 2,5-dichloro-4-aminoanisole[1][2]

Reaction Setup: 2,5-dichloro-4-aminoanisole is used as the raw material.

Heating: The raw material is heated with hydrogen iodide for a duration of 5 hours.

Cooling and Filtration: The reaction mixture is then cooled and filtered.

Purification: The filtered solid is dissolved in an aqueous solution of sodium sulfite (Na2SO2)

to remove any residual hydrogen iodide.

Precipitation: Ammonia is added to the solution to precipitate the product, 4-Amino-2,5-
dichlorophenol.

Final Filtration: The precipitate is filtered to obtain the final product.

Below is a workflow diagram illustrating this synthesis process.
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Synthesis Workflow of 4-Amino-2,5-dichlorophenol

Start: 2,5-dichloro-4-aminoanisole

Heat with Hydrogen Iodide (5 hours)

Cool and Filter

Dissolve in Na2SO2 solution

Add Ammonia to precipitate

Filter to obtain product

End: 4-Amino-2,5-dichlorophenol

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Amino-2,5-dichlorophenol.

Applications in Research and Development
4-Amino-2,5-dichlorophenol is a valuable intermediate in the synthesis of various compounds

across different industries.
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Agrochemicals: It is a key intermediate in the production of the insecticide lufenuron.[1][2] It

also serves as a building block for other antifungal agents, herbicides, and fungicides.[5][6]

Medicinal Chemistry: The compound is utilized in the preparation of anti-inflammatory

agents, where its structural features are crucial for receptor interactions.[5]

Material Science: Its unique electronic properties make it useful in synthesizing organic

semiconductors for applications like field-effect transistors.[5] It is also used to create novel

polymers with enhanced thermal stability.[7]

Analytical Chemistry: It functions as a building block for fluorescent probes designed to

detect specific metal ions and is used in developing chemosensors for detecting explosives.

[5]

The diagram below illustrates the relationship between the chemical's properties and its

applications.

Applications based on Chemical Properties

Core Properties

Applications

Dichlorophenolic Group

Agrochemicals (e.g., Lufenuron)

Lipophilicity

Amino & Chloro Groups

Medicinal Chemistry (Anti-inflammatories)

Receptor Interaction

Electron-Deficient Aromatic System

Sensors (Fluorescent probes, Chemosensors)

Electronic Interaction

Reactive Nature

Material Science (Organic Semiconductors, Polymers)

Polymerization

Click to download full resolution via product page

Caption: Relationship between properties and applications.

Safety and Handling
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4-Amino-2,5-dichlorophenol requires careful handling due to its potential hazards.

Handling: Use in a well-ventilated area.[8] Wear suitable protective clothing, gloves, and

eye/face protection.[8] Avoid formation of dust and aerosols.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials.[8] Keep in a dark place under an inert atmosphere at room

temperature.[2]

First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen.[8]

Skin Contact: Take off contaminated clothing immediately and wash the skin with soap and

plenty of water.[8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[8]

Ingestion: Do not induce vomiting. Give a glass of water. Seek medical attention.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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